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Compound of Interest

Compound Name: Rifampicin sodium

CAS No.: 38776-75-9

Cat. No.: B13731997

Get Quote

Executive Summary
This application note details the protocol for determining the Minimum Inhibitory Concentration

(MIC) of Rifampicin Sodium against Staphylococcus aureus using the broth microdilution

method.

Critical Distinction: Unlike standard Rifampicin (zwitterionic), which requires organic solvents

like DMSO or methanol for solubilization, Rifampicin Sodium is water-soluble.[1] This protocol

leverages this property to eliminate solvent-induced toxicity and precipitation issues, ensuring

higher accuracy in susceptibility testing.

Key Applications
Drug Development: Screening novel rifamycin derivatives.

Clinical Microbiology: Detecting rpoB mutations in MRSA/MSSA strains.
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Biofilm Research: Evaluating combination therapies (e.g., Rifampicin + Vancomycin) where

solvent interactions must be minimized.[1]

Scientific Foundation & Mechanism
Mechanism of Action
Rifampicin exerts bactericidal activity by binding to the

-subunit of the DNA-dependent RNA polymerase (encoded by rpoB).[1][2] This binding
sterically occludes the path of the nascent RNA transcript, effectively inhibiting transcription
initiation.

The "Sodium" Advantage
Standard Rifampicin (CAS 13292-46-1) is poorly soluble in water (

mg/mL at neutral pH) and requires DMSO.[1] Rifampicin Sodium (CAS 38776-75-9) is the
hemi-succinate or similar salt form, offering solubility

mg/mL in water.[1]

Benefit: Eliminates the need for DMSO controls (DMSO can be toxic to sensitive bacterial

strains at

).

Risk: The sodium salt is highly hygroscopic and susceptible to oxidative degradation (shifting

from red to brown).

Visualization: Mechanism of Action & Resistance
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Caption: Pathway of Rifampicin-mediated inhibition of RNA polymerase and mechanism of

resistance via rpoB mutation.

Materials & Reagents
Biologicals[3][4][5][6][7][8][9][10][11][12]

Test Organism:Staphylococcus aureus clinical isolates (MRSA or MSSA).[1]

Quality Control Strain:Staphylococcus aureusATCC 29213 (Required for validation).[1][3]

Chemistry[7][11][14][15]
Antibiotic: Rifampicin Sodium Salt (High Purity

).[1]

Note: Do not use standard Rifampicin.

Solvent: Sterile Deionized Water (molecular biology grade).[1]

Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB).[1]

Ca²⁺: 20–25 mg/L[1]

Mg²⁺:[1] 10–12.5 mg/L
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Consumables[7][16]
96-well microtiter plates (U-bottom, untreated polystyrene).[1]

0.5 McFarland Standard (latex or barium sulfate).[1]

Black-sided tubes (for light protection).[1]

Detailed Protocol: Broth Microdilution
Phase 1: Stock Solution Preparation (Critical Step)
Warning: Rifampicin is extremely light-sensitive and oxidizes rapidly.[1]

Weighing: Weigh accurately to achieve a concentration of 10,240 µg/mL (10.24 mg/mL).

Formula:

[1]

Solubilization: Dissolve Rifampicin Sodium in sterile water. Vortex until clear (solution will

be deep red).[1]

Contrast: Standard Rifampicin would require DMSO here.

Filtration: Filter sterilize using a 0.22 µm PES membrane (Low protein binding).

Storage: Use immediately. If storage is necessary, aliquot into light-tight tubes and freeze at

-70°C. Do not refreeze.

Phase 2: Dilution Scheme (2x Concentration)
Prepare intermediate dilutions in CAMHB so that adding the inoculum (1:1 ratio) yields the final

testing concentration.
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Step Source Volume
Diluent
(CAMHB)

Final Conc.
(Well)

Stock
Rifampicin Na

(10.24 mg/mL)
- - -

Interm. 100 µL Stock 9.9 mL 102.4 µg/mL

Well 1

Dilute

Intermediate

1:16

- 4 µg/mL

Well 2
Serial 2-fold

dilution
- 2 µg/mL

... ... ... ...[1]

Well 10
Serial 2-fold

dilution
- 0.008 µg/mL

Target Range: 4 µg/mL down to 0.008 µg/mL covers both susceptible and resistant phenotypes

for S. aureus.

Phase 3: Inoculum Preparation
Colony Selection: Pick 3-5 isolated colonies from an 18-24h non-selective agar plate.

Suspension: Emulsify in sterile saline to match a 0.5 McFarland Standard (

CFU/mL).

Dilution: Dilute this suspension 1:100 in CAMHB.

Result:

CFU/mL.

Inoculation: Add 50 µL of diluted inoculum to 50 µL of 2x drug dilution in the plate.

Final Inoculum:
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CFU/mL.

Phase 4: Incubation
Seal: Use a perforated adhesive seal or loose lid to allow gas exchange but prevent

evaporation.

Conditions:

C in ambient air.

Time: 16 to 20 hours. (Do not exceed 24h as rifampicin degrades).[1]

Visualization: Experimental Workflow
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Caption: Step-by-step workflow for Rifampicin Sodium broth microdilution assay.

Data Analysis & Interpretation
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Reading the Results
Endpoint: The MIC is the lowest concentration showing complete inhibition of visible growth

(no turbidity or pellet).

Trailing: Rifampicin usually produces sharp endpoints. If "trailing" (faint haze) is observed,

read the MIC at the point of

reduction compared to the growth control.

Clinical Breakpoints (Reference Only)
Always verify with the latest CLSI M100 or EUCAST tables.

Organization
Susceptible
(S)

Intermediate (I) Resistant (R) Notes

CLSI (M100) µg/mL µg/mL µg/mL

Standard US

clinical

breakpoint.[1]

EUCAST mg/L - mg/L

Stricter criteria to

detect low-level

resistance.[1]

Quality Control (Self-Validation)
To ensure the assay is valid, the control strain must fall within this range:

Strain:S. aureus ATCC 29213[3]

Acceptable MIC Range:0.004 – 0.016 µg/mL

If your QC strain reads

µg/mL, the stock solution may have degraded (oxidized).

Troubleshooting Guide
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Issue Probable Cause Solution

MIC too high Drug degradation / Oxidation

Prepare fresh stock.[1] Protect

from light. Ensure water is pH

neutral.

Precipitation in wells Salt incompatibility

Rifampicin Sodium is stable in

CAMHB, but check for high

calcium interaction. Ensure pH

is 7.2-7.4.

Skipped Wells Pipetting error / Contamination

Check pipette calibration.

Ensure tips are changed

between dilution steps.

Growth in Sterility Control Contaminated Reagents
Discard media. Filter sterilize

stock solutions again.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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